Cas no 731018-45-4 ((E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate)
(E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate Chemical and Physical Properties
Names and Identifiers
-
- (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate
- Benzeneacetic acid, 4-bromo-alpha-(cyclohexylmethylene)-, ethyl ester, (alphaE)-
- ethyl (E)-2-(4-bromophenyl)-3-cyclohexylprop-2-enoate
- DTXSID90856078
- (E)-Ethyl2-(4-bromophenyl)-3-cyclohexylacrylate
- 731018-45-4
- Ethyl (2E)-2-(4-bromophenyl)-3-cyclohexylprop-2-enoate
-
- Inchi: 1S/C17H21BrO2/c1-2-20-17(19)16(12-13-6-4-3-5-7-13)14-8-10-15(18)11-9-14/h8-13H,2-7H2,1H3/b16-12+
- InChI Key: YTNQIDQYVFTQFF-FOWTUZBSSA-N
- SMILES: BrC1C=CC(=CC=1)/C(/C(=O)OCC)=C\C1CCCCC1
Computed Properties
- Exact Mass: 336.07249g/mol
- Monoisotopic Mass: 336.07249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 26.3Ų
(E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119146-1g |
(E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate |
731018-45-4 | 95% | 1g |
$565.76 | 2023-09-01 | |
| Chemenu | CM203384-1g |
ethyl (E)-2-(4-bromophenyl)-3-cyclohexylacrylate |
731018-45-4 | 95% | 1g |
$631 | 2021-06-15 | |
| Chemenu | CM203384-1g |
ethyl (E)-2-(4-bromophenyl)-3-cyclohexylacrylate |
731018-45-4 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1741604-1g |
Ethyl (e)-2-(4-bromophenyl)-3-cyclohexylacrylate |
731018-45-4 | 98% | 1g |
¥5827.00 | 2024-07-28 | |
| Crysdot LLC | CD12038885-1g |
(E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate |
731018-45-4 | 95+% | 1g |
$668 | 2024-07-24 |
(E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate
Comprehensive Overview of (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate (CAS No. 731018-45-4)
(E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate (CAS No. 731018-45-4) is a synthetically versatile organic compound that has garnered significant attention in recent chemical research due to its unique structural features and functional group compatibility. This compound belongs to the acrylate ester family, characterized by a conjugated double bond system adjacent to an ester functionality. The (E) configuration of the double bond imparts distinct stereochemical properties, while the 4-bromophenyl and cyclohexyl substituents provide a platform for further derivatization and cross-coupling reactions.
The molecular structure of (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate consists of three key components: an ethyl ester group, a substituted aromatic ring with bromine at the para position, and a cyclohexane ring fused to the acrylate backbone. The bromine atom in the 4-bromophenyl moiety serves as an excellent leaving group for nucleophilic aromatic substitution reactions, enabling access to diverse aromatic derivatives. Meanwhile, the cyclohexane ring introduces conformational rigidity and hydrophobicity, which are critical in pharmaceutical and materials science applications.
Recent studies have highlighted the utility of this compound as a building block in modern synthetic methodologies. For instance, transition-metal-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling have been successfully applied to modify the para-bromo substituent, allowing for the introduction of various aryl or heteroaryl groups. This capability aligns with current trends in drug discovery, where structural diversity is essential for optimizing pharmacokinetic profiles and target specificity.
In the context of polymer chemistry, compounds like (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate are valuable monomers for synthesizing functional polymers with tailored properties. The acrylate backbone facilitates radical polymerization, while the cyclohexane ring enhances thermal stability and mechanical strength. Recent advancements in controlled/living polymerization techniques have further expanded its potential in creating block copolymers with precise architectures.
Notably, this compound has been explored in medicinal chemistry as a scaffold for bioactive molecule design. The presence of multiple reactive sites—including the ester group, double bond, and brominated aromatic ring—offers opportunities for multi-step transformations toward biologically active targets. For example, hydrolysis of the ethyl ester can yield carboxylic acid derivatives that are commonly found in anti-inflammatory agents or antiviral compounds.
From an analytical perspective, characterization methods such as NMR spectroscopy and mass spectrometry play pivotal roles in confirming the structure of (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate. The distinct chemical shifts observed for protons on the cyclohexane ring and aromatic system provide clear spectral signatures for purity assessment and reaction monitoring.
Environmental impact assessments suggest that this compound adheres to green chemistry principles when synthesized using modern catalytic protocols that minimize byproduct formation. Researchers have reported high atom economy in its preparation via efficient condensation reactions between suitable starting materials under mild conditions.
The growing interest in this molecule is reflected in its increasing citation frequency across scientific literature databases over recent years. Academic institutions and industrial R&D departments are actively investigating novel applications ranging from optoelectronic materials to enzyme inhibitors through strategic functionalization strategies involving its reactive bromine atom or conjugated double bond system.
As part of broader efforts to develop sustainable chemical processes, studies on recyclability and reusability of catalysts employed during synthesis of (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate have shown promising results. These findings contribute to reducing overall production costs while maintaining high product quality standards required by downstream applications.
In summary, (E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylethylene carbonate (CAS No. 731018-45-4) represents a multifunctional platform molecule with broad applicability across disciplines including pharmaceuticals, polymers science, and advanced materials development due to its well-defined structure featuring both electron-rich cycloalkane moieties and electrophilic brominated aromatic systems amenable to diverse synthetic transformations.
731018-45-4 ((E)-Ethyl 2-(4-bromophenyl)-3-cyclohexylacrylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)